Cas no 381234-84-0 (Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester)

• Product Name: Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester
• CAS No: 381234-84-0
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• CID: 3957577
• PubChem ID: 3757313
• Update Time: 2025-06-14

Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester
• methyl 3-[(4-fluorophenyl)methoxy]benzoate
• AKOS005109987
• MS-2974
• methyl 3-[(4-fluorobenzyl)oxy]benzenecarboxylate
• SR-01000308698
• SR-01000308698-1
• methyl3-[(4-fluorophenyl)methoxy]benzoate
• SCHEMBL6415086
• methyl 3-(4-fluorobenzyloxy)-benzoate
• methyl 3-[(4-fluorobenzyl)oxy]benzoate
• 381234-84-0
• GCBXSXBGZKTEGP-UHFFFAOYSA-N

• Inchi： 1S/C15H13FO3/c1-18-15(17)12-3-2-4-14(9-12)19-10-11-5-7-13(16)8-6-11/h2-9H,10H2,1H3
• InChI Key： GCBXSXBGZKTEGP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 260.08487243g/mol
• Monoisotopic Mass: 260.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester

Comprehensive Overview of Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester (CAS No. 381234-84-0)

Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester (CAS No. 381234-84-0) is a synthetic organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative of benzoic acid is characterized by its unique molecular structure, which includes a fluorophenyl group and a methoxy substituent. The compound's versatility and potential applications make it a subject of ongoing research, particularly in the development of novel therapeutic agents and specialty chemicals.

The chemical structure of Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester features a benzoic acid backbone modified with a 4-fluorobenzyl ether group at the 3-position and a methyl ester at the carboxyl group. This configuration imparts distinct physicochemical properties, such as enhanced lipophilicity and stability, which are critical for its performance in various applications. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules, including bioactive compounds and functional materials.

In recent years, the demand for fluorinated compounds like Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester has surged due to their unique properties. Fluorination often improves a compound's metabolic stability, bioavailability, and binding affinity, making it a popular strategy in drug design. This compound's fluorophenyl moiety aligns with current trends in medicinal chemistry, where fluorine-containing molecules are increasingly explored for their therapeutic potential. For instance, its structural features resemble those found in certain anti-inflammatory and antimicrobial agents, sparking interest in its pharmacological applications.

From an industrial perspective, Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester is valued for its role as a building block in organic synthesis. Its reactivity allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability is particularly relevant in the development of advanced materials, such as polymers and coatings, where precise control over molecular architecture is essential. Additionally, its potential use in agrochemical formulations has been explored, given the growing need for efficient and environmentally friendly crop protection solutions.

The synthesis of Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester typically involves multi-step organic reactions, including esterification and etherification processes. Researchers emphasize optimizing these synthetic routes to improve yield, purity, and sustainability. Green chemistry principles, such as the use of catalysts and solvent-free conditions, are increasingly applied to reduce the environmental impact of its production. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

Analytical characterization of Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity, purity, and consistency, which are critical for its intended applications. Quality control measures are particularly stringent in pharmaceutical contexts, where impurities can significantly impact safety and efficacy.

As the scientific community continues to explore the potential of Benzoic acid, 3-[(4-fluorophenyl)methoxy]-, methyl ester, its relevance in cutting-edge research remains undeniable. Whether in drug discovery, material science, or agrochemical innovation, this compound exemplifies the intersection of chemistry and practical application. Future studies may uncover new uses or optimize existing ones, further solidifying its importance in modern chemistry.